Cas no 135-51-3 (3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt (Technical Grade))

• Product name: 3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt (Technical Grade)
• CAS No: 135-51-3
• MF: C₁₀H₆Na₂O₇S₂
• MW: 348.2600
• MDL: MFCD00065915
• CID: 36343
• PubChem ID: 87573440

3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Sodium 3-hydroxynaphthalene-2,7-disulfonate
• R Salt
• R acid
• Disodium 2-naphthol-3,6-disulfonate
• 2-Naphthol-3,6-disulfonic acid disodium salt
• 3-Hydroxy-2,7-naphthalenedisulfonic acid disodium salt
• Disodium 3-Hydroxy-2,7-naphthalenedisulfonate
• 2-Naphthol-3,6-disulfonicaciddisodiumsalt(Technical)
• 3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt
• R Acid Disodium Salt
• RGAcid
• fericon
• R-ACID SODIUM SALT
• Disodium 2-naphthol-
• 2-naphthol-3,6-disulfonic
• SODIUM-2-NAPHTHOL-3,6-DISULFONATE
• Ferricon
• R-salt
• disodium 3-hydroxynaphthalene-2,7-disulfonate
• 6Y99O91ULZ
• 2-Naphthol-3,6-disulfonic acid sodium salt
• Disodium 3-hydro
• 3-Hydroxynapthlene-2,7-disulfonic acid sodium salt
• 2-hydroxynaphthalene-3,6-disulphonic acid di sodium salt
• 3-hydroxy-2,7-naphthalenedisulfonic acid, disodium salt
• NSC 5872
• 2-Naphthol-3,6-disulfonic acid disodium salt, Disodium 3-hydroxy-2,7-naphthalenedisulfonate, R-Acid sodium salt
• Tox21_301601
• SCHEMBL448933
• Disodium2-naphthol-3,6-disulfonate
• FT-0613123
• Disodium 2-hydroxy-3,6-naphthalene disulfonate
• MFCD00065915
• EINECS 205-196-3
• CHEMBL3183365
• 3-Hydroxynaphthalene-2,7-disulfonicaciddisodiumsalt
• 2-Naphthol-3,6-disulfonic acid, disodium salt
• Disodium 3-hydroxy-2,7-naphalenedisulfonate
• 3-Hydroxy-2,7-naphthalenedisulfonic acid,disodium salt
• UNII-6Y99O91ULZ
• NS00079296
• 2,7-Naphthalenedisulfonic acid, 3-hydroxy-, sodium salt (1:2)
• AKOS003237104
• 3-Hydroxynaphthalene-2,7-disulfonicacid disodium salt
• SY037070
• 2,7-NAPHTHALENEDISULFONIC ACID, 3-HYDROXY-, DISODIUM SALT
• CAS-135-51-3
• 3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt (Technical Grade)
• Disodium 2-hydroxynaphthalene-3,6-disulfonate
• NSC-5872
• disodium;3-hydroxynaphthalene-2,7-disulfonate
• AI3-28535
• DTXCID6024543
• Disodium 3-hydroxynaphthalene-2,7-disulfonate, tech
• 3-Hydroxynaphthalene-2,7-disulfonic acid, disodium salt
• AKOS015900242
• 135-51-3
• VNEBWJSWMVTSHK-UHFFFAOYSA-L
• CCRIS 7448
• Disodium 3-hydroxynaphthalene-2,7-disulphonate
• AS-15462
• Q27265717
• DTXSID8044543
• NCGC00255763-01
• W-108268
• N0029
• H11851
• DB-042294

• MDL： MFCD00065915
• Inchi： 1S/C10H8O7S2.2Na/c11-9-4-6-1-2-8(18(12,13)14)3-7(6)5-10(9)19(15,16)17;;/h1-5,11H,(H,12,13,14)(H,15,16,17);;/q;2*+1/p-2
• InChI Key： VNEBWJSWMVTSHK-UHFFFAOYSA-L
• SMILES： S(C1=C(C([H])=C2C([H])=C([H])C(=C([H])C2=C1[H])S(=O)(=O)[O-])O[H])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 347.93500
• Monoisotopic Mass: 347.935033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 501
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151
• Tautomer Count: 3
• Surface Charge: 0
• XLogP3: nothing

Experimental Properties

• Color/Form: It is a colorless and shiny fine filament needle crystal, and the industrial product is a gray white paste.
• Melting Point: >300°C
• Boiling Point:
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 151.39000
• LogP: 2.51520
• Solubility: Soluble in water, ethanol and ether, insoluble in benzene. The aqueous solution has blue-green fluorescence.

3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt (Technical Grade) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36
• RTECS：QJ6477000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Storage Condition：Store at room temperature
• Risk Phrases：R36/38

3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt (Technical Grade) Customs Data

• HS CODE：2922210000
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Other Chemical Reagents Organic Metal Reagents
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt